![molecular formula C7H7F7O2 B1423149 Methyl 4,4,5,5,6,6,6-heptafluorohexanoate CAS No. 2070-60-2](/img/structure/B1423149.png)
Methyl 4,4,5,5,6,6,6-heptafluorohexanoate
Overview
Description
Methyl 4,4,5,5,6,6,6-heptafluorohexanoate is a synthetic organic compound that belongs to the family of fluorinated esters . It has a CAS Number of 2070-60-2 and a molecular weight of 256.12 .
Molecular Structure Analysis
The molecular formula of Methyl 4,4,5,5,6,6,6-heptafluorohexanoate is C7H7F7O2 . The InChI code is 1S/C7H7F7O2/c1-16-4(15)2-3-5(8,9)6(10,11)7(12,13)14/h2-3H2,1H3 .Scientific Research Applications
1. High-Pressure Dielectric Studies
Methyl 4,4,5,5,6,6,6-heptafluorohexanoate has been examined in the context of high-pressure dielectric studies. For instance, monohydroxy alcohols like 5-methyl-3-heptanol, which have similar structural features, have been studied under ambient pressure using rheology and dielectric spectroscopy at elevated pressures. Such research provides insights into the relaxational behavior of liquids and their molecular dynamics under different conditions (Gainaru et al., 2014).
2. Analytical Characterization in Derivatives
Analytical characterization of derivatives, including those related to Methyl 4,4,5,5,6,6,6-heptafluorohexanoate, has been a significant area of research. Studies have included the characterization of various substances using techniques like nuclear magnetic resonance spectroscopy (NMR), gas chromatography (GC), and mass spectrometry (MS). This research is crucial for understanding the chemical properties and potential applications of these substances (Brandt et al., 2017).
3. Synthesis and Chemical Reactions
The synthesis of compounds related to Methyl 4,4,5,5,6,6,6-heptafluorohexanoate and their subsequent chemical reactions is a key area of research. For instance, studies have focused on the synthesis of dimethyl 3-perfluoroalkyl compounds and their cyclization, revealing insights into the reaction mechanisms and molecular structures of these compounds. Such research is pivotal for advancing synthetic chemistry and understanding reaction mechanisms (Ding et al., 2010).
4. Molecular Engineering
Molecular engineering using derivatives of hexaphenylbenzene, which have similarities to Methyl 4,4,5,5,6,6,6-heptafluorohexanoate, has been explored. This research involves engineering hydrogen-bonded molecular crystals to achieve specific properties and functions, which is crucial for material science and nanotechnology applications (Maly et al., 2007).
5. Liquid-Liquid Equilibria Studies
Research on liquid-liquid equilibria involving mixtures with compounds similar to Methyl 4,4,5,5,6,6,6-heptafluorohexanoate has been conducted. This includes studies on the ionic liquid 4-methyl-N-butylpyridinium tetrafluoroborate as a solvent in liquid−liquid extraction. Such studies are significant for understanding the solvation states and separation processes in chemical engineering (Meindersma et al., 2006).
properties
IUPAC Name |
methyl 4,4,5,5,6,6,6-heptafluorohexanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7F7O2/c1-16-4(15)2-3-5(8,9)6(10,11)7(12,13)14/h2-3H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUGVLAVHRNOQEV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CCC(C(C(F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7F7O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40895391 | |
Record name | Methyl 4,4,5,5,6,6,6-heptafluorohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40895391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
256.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4,4,5,5,6,6,6-heptafluorohexanoate | |
CAS RN |
2070-60-2 | |
Record name | Methyl 4,4,5,5,6,6,6-heptafluorohexanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40895391 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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